Cas no 2137982-10-4 (1H-Pyrazole-3-propanoic acid, α,α-difluoro-1-methyl-)

• Product Name: 1H-Pyrazole-3-propanoic acid, α,α-difluoro-1-methyl-
• CAS No: 2137982-10-4
• MF: C₇H₈F₂N₂O₂
• MW: 190.147428512573
• CID: 5298812
• Update Time: 2025-06-15

1H-Pyrazole-3-propanoic acid, α,α-difluoro-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-3-(1-methyl-1H-pyrazol-3-yl)propanoic acid
• 2,2-Difluoro-3-(1-methylpyrazol-3-yl)propanoic acid
• 1H-Pyrazole-3-propanoic acid, α,α-difluoro-1-methyl-

• Inchi： 1S/C7H8F2N2O2/c1-11-3-2-5(10-11)4-7(8,9)6(12)13/h2-3H,4H2,1H3,(H,12,13)
• InChI Key： ONDFHQYQNFTLCZ-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(CC1C=CN(C)N=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 211
• XLogP3: 0.8
• Topological Polar Surface Area: 55.1

Additional information on 1H-Pyrazole-3-propanoic acid, α,α-difluoro-1-methyl-

Introduction to 1H-Pyrazole-3-propanoic acid, α,α-difluoro-1-methyl- (CAS No. 2137982-10-4)

1H-Pyrazole-3-propanoic acid, α,α-difluoro-1-methyl is a fluorinated pyrazole derivative that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential biological activities. This compound, identified by the CAS number 2137982-10-4, represents a class of molecules that have been extensively studied for their pharmacological relevance. The presence of fluorine atoms and a methyl group at specific positions in its molecular structure imparts distinct physicochemical properties, making it a promising candidate for further investigation in drug discovery and development.

The pyrazole core is a heterocyclic aromatic compound that serves as a versatile scaffold in medicinal chemistry. Pyrazoles and their derivatives exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, antiviral, and anticancer properties. The introduction of fluorine atoms into the pyrazole ring enhances the metabolic stability and binding affinity of the molecule, which are critical factors in the design of novel therapeutic agents. Specifically, the α,α-difluoro substitution at the 1-methyl position in 1H-Pyrazole-3-propanoic acid, α,α-difluoro-1-methyl contributes to its unique reactivity and interaction with biological targets.

In recent years, there has been a surge in research focused on developing novel fluorinated compounds for therapeutic applications. The fluorine atom's ability to modulate electronic properties and improve pharmacokinetic profiles has made fluorinated molecules increasingly valuable in drug design. Studies have demonstrated that fluorine substitution can enhance the lipophilicity and binding affinity of small molecules to their biological targets, leading to more effective and selective drugs. The compound 1H-Pyrazole-3-propanoic acid, α,α-difluoro-1-methyl exemplifies this trend, as its structure suggests potential interactions with enzymes and receptors involved in various disease pathways.

One of the most compelling aspects of 1H-Pyrazole-3-propanoic acid, α,α-difluoro-1-methyl is its potential application in the development of anticancer agents. Pyrazole derivatives have been shown to inhibit key enzymes involved in tumor growth and progression. For instance, certain pyrazoles have demonstrated activity against kinases and other enzymes that are overexpressed in cancer cells. The fluorinated version of this compound may offer improved efficacy and reduced toxicity compared to its non-fluorinated counterparts due to the enhanced stability and binding affinity provided by the fluorine atoms.

Furthermore, the structural features of 1H-Pyrazole-3-propanoic acid, α,α-difluoro-1-methyl make it an attractive candidate for further derivatization and optimization. Medicinal chemists often use such compounds as starting points for generating libraries of analogs with varying substituents to explore different biological activities. The presence of both a carboxylic acid group at the 3-position and fluorine atoms at the 1-methyl position provides multiple sites for chemical modification, allowing for fine-tuning of pharmacological properties.

Recent advancements in computational chemistry have also facilitated the study of 1H-Pyrazole-3-propanoic acid, α,α-difluoro-1-methyl by enabling virtual screening and molecular docking studies. These computational approaches allow researchers to predict potential interactions between the compound and biological targets with high accuracy. Such studies have identified several promising candidates for further experimental validation. For example, computational models have suggested that this compound may interact with enzymes involved in metabolic pathways relevant to cancer metabolism.

The synthesis of 1H-Pyrazole-3-propanoic acid, α,α-difluoro-1-methyl presents both challenges and opportunities for synthetic chemists. The introduction of fluorine atoms requires specialized synthetic methodologies to ensure high yield and purity. However, recent developments in fluorination techniques have made it possible to incorporate fluorine into complex molecular frameworks more efficiently than ever before. These advancements have opened up new possibilities for designing novel fluorinated drugs like 1H-Pyrazole-3-propanoic acid, α,α-difluoro-1-methyl.

In conclusion, 1H-Pyrazole-3-propanoic acid, particularly its α,α-difluoro-1-methyl derivative (CAS No. 2137982-10-4), represents a significant advancement in medicinal chemistry due to its unique structural features and potential biological activities. The combination of fluorine substitution with other functional groups makes this compound a valuable tool for drug discovery efforts aimed at treating various diseases, including cancer. As research continues to uncover new applications for this class of molecules, 1H-Pyrazole, will undoubtedly play an important role in the development of next-generation therapeutic agents.